BCH-HSP-C01

• Molecular Formula: C22H22F4N2O5
• Molecular Weight: 470.4 g/mol
• InChI: InChI=1S/C22H22F4N2O5/c1-13(29)31-16-7-9-18(10-8-16)32-17-5-2-14(3-6-17)27-21(30)28-15-4-11-20(19(23)12-15)33-22(24,25)26/h4,7-12,14,17H,2-3,5-6H2,1H3,(H2,27,28,30)
• InChIKey: XGMCDWCGZYEFDO-UHFFFAOYSA-N

BCH-HSP-C01: A Validated Lead Compound for Restoring AP-4-Dependent Protein Trafficking in Neuronal Models of Hereditary Spastic Paraplegia

BCH-HSP-C01 is a synthetic small molecule (C₁₃H₁₂N₄S, MW 256.33 g/mol) identified as a lead compound in a high-content phenotypic screen of 28,864 compounds for its ability to correct aberrant ATG9A trafficking in adapter protein complex 4 (AP-4) deficiency, a rare childhood-onset hereditary spastic paraplegia (AP-4-HSP). The compound acts as a rectifier of ATG9A localization, restoring its distribution from the trans-Golgi network to the cytoplasm in patient-derived fibroblasts and iPSC-derived neurons [1]. This targeted restoration of intracellular protein trafficking positions BCH-HSP-C01 as a critical tool compound for studying AP-4-related neurodegeneration and autophagy dysfunction .

Workflow

High-content imaging in iPSC-derived neuronal models of AP-4 deficiency

Selection Rationale

Reported restoration of ATG9A localization while preserving trans-Golgi network morphology

Assay Context

Tool compound for AP-4 trafficking and autophagy pathway studies in disease-relevant human cells

• [1] Saffari A, Brechmann B, Böger C, et al. High-content screening identifies a small molecule that restores AP-4-dependent protein trafficking in neuronal models of AP-4-associated hereditary spastic paraplegia. Nat Commun. 2024;15(1):584. View Source

Why BCH-HSP-C01 Cannot Be Replaced by Other AP-4-Targeted Small Molecules

While the primary high-content screen identified several compounds capable of reducing the ATG9A ratio in AP-4-deficient cells, only BCH-HSP-C01 (C-01) maintains this activity while preserving trans-Golgi network (TGN) morphology—a critical differentiator for on-target, off-toxicity profiling. In head-to-head comparisons within the same iPSC-neuronal models, other active hits (F-01, H-01) induced dose-dependent TGN alterations, and additional analogs (B-01, G-01) showed no activity in human neurons [1]. Simply substituting BCH-HSP-C01 with another compound from the same screening library would introduce confounding off-target effects on cellular architecture, compromising experimental reproducibility and mechanistic interpretation [2].

TGN-sparing profile not shared

Other active screening hits (F-01, H-01) induce dose-dependent trans-Golgi network alterations, which may introduce off-target architectural confounds absent with BCH-HSP-C01.

Analogs lack neuronal activity

Compounds B-01 and G-01 show no ATG9A translocation activity in human iPSC-derived neurons, making them unsuitable for AP-4 trafficking functional studies.

Off-target effects on cellular architecture

Substituting with structurally related hits risks pleiotropic effects on Golgi structure, compromising mechanistic interpretation and experimental reproducibility.

• [1] Saffari A, Brechmann B, Böger C, et al. High-content screening identifies a small molecule that restores AP-4-dependent protein trafficking in neuronal models of AP-4-associated hereditary spastic paraplegia. Nat Commun. 2024;15(1):584. View Source
• [2] High-Content Small Molecule Screen Identifies a Novel Compound That Restores AP-4-Dependent Protein Trafficking in Neuronal Models of AP-4-Associated Hereditary Spastic Paraplegia. Res Sq [Preprint]. 2023;rs.3.rs-3036166. View Source

Quantitative Evidence for BCH-HSP-C01 Selection: Comparative Data Versus Screening-Derived Analogs

BCH-HSP-C01 Demonstrates Potent Activity in Patient-Derived Neurons Where Analogs B-01 and G-01 Fail

In hiPSC-derived cortical neurons from AP-4-HSP patients (SPG50), BCH-HSP-C01 achieves an EC₅₀ of approximately 5 µM for ATG9A translocation, restoring protein trafficking to near-control levels . In the identical experimental system, two other hits from the primary screen—compounds B-01 and G-01—exhibit no activity on the ATG9A ratio and were therefore excluded from further evaluation [1]. This direct cross-study comparison establishes BCH-HSP-C01 as the only validated active lead from the screen that translates robustly to human neuronal models.

Neuronal activity vs analogs

Reported comparison

EC₅₀ ~5 µM (72 h) restores ATG9A ratio to near-control levels. B-01 and G-01: no reduction in ATG9A ratio at any tested concentration in hiPSC-derived cortical neurons (SPG50).

Reported neuronal activity context; only active hit translating to human iPSC-neurons in direct comparison

Data to verify; cross-study comparable conditions

Evidence Dimension	AT91A translocation potency in human neurons
Target Compound Data	EC₅₀ ~5 µM (restores ATG9A ratio to control levels after 72 h)
Comparator Or Baseline	Compounds B-01 and G-01: No reduction in ATG9A ratio at any tested concentration
Quantified Difference	BCH-HSP-C01 EC₅₀ ~5 µM vs. B-01/G-01 inactive
Conditions	hiPSC-derived cortical neurons from SPG50 patient, 24 h (for inactivity) and 72 h (for BCH-HSP-C01 EC₅₀) treatment

Why This Matters

This quantitative activity differential ensures that procurement of BCH-HSP-C01—rather than inactive screen hits—guarantees a functional probe for AP-4 trafficking studies in disease-relevant human cells.

• [1] High-Content Small Molecule Screen Identifies a Novel Compound That Restores AP-4-Dependent Protein Trafficking in Neuronal Models of AP-4-Associated Hereditary Spastic Paraplegia. Res Sq [Preprint]. 2023;rs.3.rs-3036166. View Source

BCH-HSP-C01 Preserves Trans-Golgi Network Integrity Unlike Active Analogs F-01 and H-01

In hiPSC-derived neurons from SPG50 and SPG47 patients, BCH-HSP-C01 maintains stable trans-Golgi network (TGN) signal intensity and morphology across all assessed concentrations and time points [1]. In direct head-to-head comparison under identical assay conditions, compounds F-01 and H-01 induce dose-dependent alterations in TGN morphology, indicating off-target effects on cellular architecture [2]. The preservation of TGN integrity by BCH-HSP-C01 was confirmed through automated, unbiased analysis of ~30,000 cells per experimental group.

TGN integrity vs analogs

Reported comparison

No detectable change in trans-Golgi network signal or morphology across all measurements (~30,000 cells/group). F-01 and H-01 induce dose-dependent TGN alterations under identical conditions.

TGN-sparing profile may reduce off-target architectural confounding in AP-4 trafficking assays

Context-dependent; automated unbiased image analysis

Evidence Dimension	TGN morphological integrity
Target Compound Data	No detectable change in TGN signal or morphology across all measurements
Comparator Or Baseline	Compounds F-01 and H-01: Dose-dependent changes in TGN morphology
Quantified Difference	BCH-HSP-C01 shows zero TGN alteration vs. significant TGN perturbation by F-01 and H-01
Conditions	hiPSC-derived cortical neurons (SPG50/SPG47), 24–72 h treatment, automated image analysis of ~30,000 cells per group

Why This Matters

Selecting BCH-HSP-C01 over F-01 or H-01 eliminates a known confounding variable (TGN disruption), enabling cleaner interrogation of AP-4-dependent trafficking without pleiotropic effects on Golgi structure.

• [1] Saffari A, Brechmann B, Böger C, et al. High-content screening identifies a small molecule that restores AP-4-dependent protein trafficking in neuronal models of AP-4-associated hereditary spastic paraplegia. Nat Commun. 2024;15(1):584. View Source
• [2] High-Content Small Molecule Screen Identifies a Novel Compound That Restores AP-4-Dependent Protein Trafficking in Neuronal Models of AP-4-Associated Hereditary Spastic Paraplegia. Res Sq [Preprint]. 2023;rs.3.rs-3036166. View Source

BCH-HSP-C01 Restores Dual AP-4 Cargo Proteins (ATG9A and DAGLB) with Extended Temporal Activity Window

BCH-HSP-C01 optimally enhances ATG9A translocation within a 72–96 hour window post-administration, achieving an EC₅₀ of ~5 µM in hiPSC-derived neurons from AP-4-HSP patients . Prolonged treatment (72 h) restores both ATG9A and DAGLB—two independent AP-4 cargo proteins—to ratios near wild-type control levels, whereas 24-hour treatment produces only ~50% reduction in the ATG9A ratio [1]. This time-dependent, dual-cargo restoration profile distinguishes BCH-HSP-C01 from compounds that show only acute, single-cargo effects or lose activity over extended incubation.

Temporal & dual-cargo activity

Reported

EC₅₀ ~5 µM, optimal activity 72–96 h post-treatment. Restores both ATG9A and DAGLB to control levels after 72 h; 24 h treatment achieves ~50% ATG9A reduction only.

Supports chronic AP-4 deficiency model studies with extended compound activity window

Class-level inference; dual-cargo restoration may require validation in independent models

Evidence Dimension	Time-dependent restoration of multiple AP-4 cargo proteins
Target Compound Data	72–96 h optimal window; EC₅₀ ~5 µM; restores ATG9A and DAGLB to control levels after 72 h
Comparator Or Baseline	Baseline 24 h treatment: ~50% reduction in ATG9A ratio only; other screening hits not evaluated for dual-cargo or extended time-course activity
Quantified Difference	BCH-HSP-C01 72 h treatment restores ATG9A and DAGLB to near-control levels vs. 24 h treatment achieves ~50% reduction of ATG9A alone
Conditions	hiPSC-derived cortical neurons from AP-4-HSP patients (SPG50, SPG47), 24–96 h treatment

Why This Matters

The extended temporal activity window and dual-cargo restoration provide a more physiologically relevant experimental paradigm for chronic AP-4 deficiency models, reducing the need for frequent compound replenishment and enabling long-term mechanistic studies.

• [1] High-Content Small Molecule Screen Identifies a Novel Compound That Restores AP-4-Dependent Protein Trafficking in Neuronal Models of AP-4-Associated Hereditary Spastic Paraplegia. Res Sq [Preprint]. 2023;rs.3.rs-3036166. View Source

Optimized Research Applications for BCH-HSP-C01 in AP-4-HSP and Autophagy Studies

Phenotypic Screening for AP-4-HSP Therapeutic Candidates

Use BCH-HSP-C01 as a positive control or reference standard in high-content imaging assays measuring ATG9A translocation in AP-4-deficient patient fibroblasts or iPSC-derived neurons. Its validated EC₅₀ (~5 µM) and preserved TGN morphology provide a benchmark for evaluating novel compounds, enabling quantitative comparison of potency and off-target effects [1].

Mechanistic Studies of ATG9A-Dependent Autophagy in Neurodegeneration

Employ BCH-HSP-C01 in 72–96 hour time-course experiments in hiPSC-neuronal models to investigate the molecular regulation of ATG9A trafficking and downstream autophagic flux. The compound's ability to restore both ATG9A and DAGLB localization while increasing LC3-II levels makes it suitable for dissecting AP-4-dependent and -independent autophagy pathways in hereditary spastic paraplegia and related disorders .

Target Deconvolution and Proteomic/Transcriptomic Profiling

Utilize BCH-HSP-C01 (5 µM, 72 h) in differentiated AP4B1-KO SH-SY5Y cells or patient-derived neurons for unbiased multi-omics analyses. The compound's minimal transcriptional footprint and preservation of TGN integrity ensure that observed proteomic and transcriptomic changes are attributable to target engagement rather than nonspecific cellular stress, facilitating robust identification of RAB protein family and vesicle trafficking pathway alterations [1].

Application

Selection Property

Validation Focus

AP-4 trafficking phenotypic screening

Reported EC₅₀ and TGN-sparing profile

Comparator benchmarking in high-content imaging assays

Mechanistic studies of ATG9A-dependent autophagy

Dual-cargo restoration over extended time window

LC3-II and autophagic flux endpoint analysis

Target deconvolution and proteomic profiling

Minimal transcriptional footprint, preserved TGN integrity

RAB protein and vesicle trafficking pathway alterations

• [1] Saffari A, Brechmann B, Böger C, et al. High-content screening identifies a small molecule that restores AP-4-dependent protein trafficking in neuronal models of AP-4-associated hereditary spastic paraplegia. Nat Commun. 2024;15(1):584. View Source